Cas no 36995-93-4 (Lumiflavin 5-Oxide)

Lumiflavin 5-Oxide is a flavin derivative with notable applications in biochemical and photochemical research. Its structure, featuring an oxidized isoalloxazine ring, makes it valuable for studying flavoprotein mechanisms and electron transfer processes. The compound exhibits distinct photophysical properties, including absorption and fluorescence characteristics, which are useful for probing redox reactions and light-driven processes. Its stability under controlled conditions allows for precise experimental applications. Researchers utilize Lumiflavin 5-Oxide as a model compound to investigate flavin-dependent enzymatic activity and reactive oxygen species generation. Its well-defined chemical behavior contributes to advancements in understanding flavin-mediated biological pathways and photodynamic systems.
Lumiflavin 5-Oxide structure
Lumiflavin 5-Oxide structure
Product Name:Lumiflavin 5-Oxide
CAS No:36995-93-4
MF:C13H12N4O3
MW:272.259382247925
CID:1063837
PubChem ID:12512375
Update Time:2025-10-29

Lumiflavin 5-Oxide Chemical and Physical Properties

Names and Identifiers

    • Lumiflavin 5-Oxide
    • 7,8,10-Trimethylisoalloxazin-5-oxid
    • Lumiflavin-5-N-oxid
    • Lumiflavin-5-oxid
    • NJIJZKAZUNYWDH-UHFFFAOYSA-
    • 36995-93-4
    • InChI=1/C13H12N4O3/c1-6-4-8-9(5-7(6)2)17(20)10-11(16(8)3)14-13(19)15-12(10)18/h4-5H,1-3H3,(H,15,18,19)
    • 7,8,10-trimethyl-2,4-dioxo-2H,3H,4H,10H-benzo[g]pteridin-5-ium-5-olate
    • 7,8,10-Trimethyl-benzo[g]pteridine-2,4(3H,10H)-dione 5-Oxide
    • 7,8,10-trimethyl-5-oxidobenzo[g]pteridin-5-ium-2,4-dione
    • Inchi： 1S/C13H12N4O3/c1-6-4-8-9(5-7(6)2)17(20)10-11(16(8)3)14-13(19)15-12(10)18/h4-5H,1-3H3,(H,15,18,19)
    • InChI Key： NJIJZKAZUNYWDH-UHFFFAOYSA-N
    • SMILES： [O-][N+]1=C2C(NC(N=C2N(C)C2C=C(C)C(C)=CC1=2)=O)=O

Computed Properties

  • Exact Mass: 272.09100
  • Monoisotopic Mass: 272.09094026g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 554
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 90.5Ų

Experimental Properties

  • PSA: 93.21000
  • LogP: 0.82030

Lumiflavin 5-Oxide Pricemore >>

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